1-(2-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H22N2O4S/c20-15-3-4-16(21)19(15)10-17(22)18-7-5-13(6-8-18)11-24-12-14-2-1-9-23-14/h1-2,9,13H,3-8,10-12H2
• InChI Key: SIQLHMJWBSVHMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSCC2=CC=CO2)C(=O)CN3C(=O)CCC3=O
• Molecular Formula: C17H22N2O4S
• Molecular Weight: 350.4 g/mol

Description

1-(2-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C17H22N2O4S and its molecular weight is 350.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Compounds with furan and pyrrolidine components have been synthesized for various applications, including the development of novel pharmacological agents. For instance, efficient synthesis techniques such as one-pot synthesis are utilized for creating Nα-urethane-protected β- and γ-amino acids, which are valuable in peptide chemistry and drug development (M. Cal et al., 2012). These methods emphasize the significance of efficient, high-yield chemical syntheses in creating building blocks for further pharmaceutical research.

Anticancer Activity

Derivatives of piperidine and diones, similar in structure to the queried compound, have been evaluated for their anticancer activity. Research into piperazine-2,6-dione derivatives, for example, demonstrated potential anticancer properties against various cancer cell lines, highlighting the therapeutic potential of structurally related compounds (Sandeep Kumar et al., 2013). This suggests that compounds with related structures could be synthesized and tested for their efficacy in cancer treatment.

Novel Alkaloids from Natural Sources

The investigation into natural products continues to be a rich source of novel compounds with potential therapeutic applications. For example, new alkaloids isolated from the fermentation broth of Armillaria mellea were studied for their structures and potential applications (Yun-chao Wang et al., 2013). This research underscores the importance of exploring natural compounds, which could include furan and pyrrolidine derivatives, for their unique biological activities.